Cas no 26446-38-8 (Sucrose Palmitate)

Sucrose Palmitate Properties

Names and Identifiers

• Ryoto Sugar Ester P 599
• sucrose palmitate
• Nitto Ester P-1570
• Ryoto Sugar Ester P-1570
• Ryoto Sugar Ester P-1670
• Sucrapan P
• Sucrodet
• Sucrose palmitate-monoesters
• .alpha.-D-Glucopyranoside, .beta.-D-fructofuranosyl, monohexadecanoate
• Sucrose palmitate - 75% monoesters
• +Expand

• MDL： MFCD00047545
• InChIKey： XYFGTTCGHCGTDZ-ZRVLSRDKSA-N
• Inchi： 1S/C28H52O12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(31)37-17-20-22(32)24(34)25(35)27(38-20)40-28(18-30)26(36)23(33)19(16-29)39-28/h19-20,22-27,29-30,32-36H,2-18H2,1H3/t19-,20-,22-,23-,24+,25-,26+,27-,28+/m1/s1
• SMILES： [C@]1(CO)([C@@H](O)[C@H](O)[C@@H](CO)O1)O[C@@H]1[C@H](O)[C@H]([C@H](O)[C@@H](COC(=O)CCCCCCCCCCCCCCC)O1)O

Computed Properties

• Exact Mass: 580.34600
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 20
• Monoisotopic Mass: 580.345877
• Heavy Atom Count: 40
• Complexity: 725
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 207

Experimental Properties

• LogP: 0.63660
• PSA: 195.60000
• Refractive Index: 1.562
• Water Partition Coefficient: Soluble in DMSO, DMF, ethanol and water
• Boiling Point: 744.9±60.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±5.6 mmHg at 25°C
• Flash Point: 233.7±26.4 °C
• FEMA: 4713 | SUCROSE MONOPALMITATE
• Solubility: Soluble in DMSO, DMF, ethanol and water
• Density: 1.3±0.1 g/cm3